Cas no 2228428-13-3 (1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene
• CAS No: 2228428-13-3
• MF: C₁₀H₁₀BrCl
• MW: 245.543401241302
• CID: 5867418
• PubChem ID: 165722813
• Update Time: 2025-08-04

1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene
• 2228428-13-3
• EN300-1927179

• Inchi： 1S/C10H10BrCl/c1-7-5-9(12)3-4-10(7)8(2)6-11/h3-5H,2,6H2,1H3
• InChI Key： VNKCMYRBKJFOPT-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1C)Cl

Computed Properties

• Exact Mass: 243.96544g/mol
• Monoisotopic Mass: 243.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene

Comprehensive Guide to 1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene (CAS No. 2228428-13-3): Properties, Applications, and Market Insights

1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene (CAS No. 2228428-13-3) is an organic compound with significant potential in various industrial and research applications. This halogenated aromatic compound features a unique structure combining a bromopropenyl group with a chloro-methylbenzene moiety, making it a versatile intermediate in synthetic chemistry. Its molecular formula is C₁₀H₁₀BrCl, and it exhibits properties that are highly sought after in pharmaceuticals, agrochemicals, and material science.

The growing interest in 1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene is driven by its role as a key building block in the synthesis of complex molecules. Researchers and manufacturers are increasingly exploring its applications in drug discovery, where its bromine and chlorine substituents offer reactive sites for further functionalization. This aligns with current trends in green chemistry and sustainable synthesis, as the compound can be utilized in catalytic processes to minimize waste.

One of the most frequently asked questions about CAS No. 2228428-13-3 is its stability and handling. The compound is typically stored under inert conditions to prevent degradation, and its physicochemical properties—such as melting point, boiling point, and solubility—are critical for laboratory and industrial use. Recent advancements in analytical techniques, such as HPLC and NMR spectroscopy, have improved the characterization of this compound, ensuring high purity for sensitive applications.

In the pharmaceutical sector, 1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene is gaining attention as a precursor for bioactive molecules. Its structural features make it suitable for designing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. Additionally, its use in material science for developing advanced polymers and coatings highlights its cross-industry relevance.

The market for halogenated aromatic compounds like CAS No. 2228428-13-3 is expanding, driven by demand from Asia-Pacific and North America. Companies are investing in scalable synthesis methods to meet the needs of research institutions and industrial manufacturers. Environmental regulations and the push for eco-friendly alternatives are also shaping the production and application of this compound.

For researchers looking to purchase 1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene, it is essential to source it from reputable suppliers who provide detailed technical data sheets (TDS) and certificates of analysis (CoA). Quality assurance is paramount, especially for applications in drug development and high-performance materials.

In summary, 1-(3-bromoprop-1-en-2-yl)-4-chloro-2-methylbenzene (CAS No. 2228428-13-3) is a compound of growing importance across multiple sectors. Its unique chemical properties, combined with advancements in synthetic methodologies, position it as a valuable asset in modern chemistry. As industries continue to innovate, the demand for high-quality halogenated intermediates like this is expected to rise, making it a compound worth watching in the coming years.